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Compound of Interest

Compound Name: (R,R)-Chiraphite

Cat. No.: B127078 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized reagents like (R,R)-Chiraphite is paramount. This document provides

immediate, procedural guidance for the safe use of (R,R)-Chiraphite, a non-pyrophoric, solid

organophosphorus compound. Adherence to these protocols is critical for minimizing risk and

ensuring a safe laboratory environment.

(R,R)-Chiraphite is a solid organophosphorus compound that is an irritant to the skin, eyes,

and respiratory system, and is harmful if swallowed. It is stable under standard ambient

conditions. The primary risks are associated with direct contact and inhalation of the dust.

Hazard Identification and Personal Protective
Equipment
(R,R)-Chiraphite is classified with the following GHS Hazard Statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[1] A

similar compound also includes H302 (Harmful if swallowed).[2] The necessary personal

protective equipment (PPE) is determined by these classifications.
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Hazard Statement Description
Required Personal
Protective Equipment

H315 Causes skin irritation
Chemical-resistant gloves

(e.g., nitrile, neoprene)

H319 Causes serious eye irritation

Safety glasses with side

shields or chemical splash

goggles

H335 May cause respiratory irritation

Use in a well-ventilated area or

chemical fume hood. If dust is

generated, a NIOSH-approved

respirator is required.

H302 Harmful if swallowed

Do not eat, drink, or smoke in

work areas. Wash hands

thoroughly after handling.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Before handling, ensure that a current Safety Data Sheet (SDS) for (R,R)-Chiraphite is

accessible and has been reviewed.

Work should be conducted in a well-ventilated laboratory, preferably within a certified

chemical fume hood to minimize inhalation exposure.

Clear the workspace of any unnecessary items to prevent contamination.

Have an emergency eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

Wear a standard laboratory coat.

Put on safety glasses with side shields or chemical splash goggles.
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Wear chemical-resistant gloves (nitrile or neoprene are suitable). Ensure gloves are

inspected for any tears or holes before use.

3. Handling and Use:

When weighing or transferring the solid, do so in a manner that minimizes the generation of

dust.

Use a spatula or other appropriate tool for transfers. Avoid scooping with weighing paper,

which can create airborne dust.

Keep the container of (R,R)-Chiraphite tightly closed when not in use.

4. In Case of a Spill:

For a small spill, carefully sweep up the solid material, avoiding dust generation. Use a

dustpan and brush designated for chemical waste.

Place the spilled material and any contaminated cleaning materials into a sealed, labeled

hazardous waste container.

Clean the spill area with a suitable solvent and then wash with soap and water.

5. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash affected skin with plenty of soap and water.[2] Remove

contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]
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Disposal Plan
All waste containing (R,R)-Chiraphite must be treated as hazardous waste.

Solid Waste: Collect any unused (R,R)-Chiraphite and any materials contaminated with it

(e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed container for

hazardous waste.

Empty Containers: "Empty" containers may still contain residue and should be treated as

hazardous waste. Do not rinse into the drain.

Waste Disposal: All waste must be disposed of through an approved waste disposal program

in accordance with local, state, and federal regulations.[2] Do not dispose of (R,R)-
Chiraphite down the drain.

Safe Handling Workflow for (R,R)-Chiraphite
Caption: Logical workflow for the safe handling of (R,R)-Chiraphite from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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